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Compound of Interest

Compound Name: Cl Vat green 1

cat. No.: B1669112

An In-depth Technical Guide to Cl Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cl Vat Green 1, a synthetic dye
with a complex polycyclic aromatic structure. This document details its chemical and physical
properties, provides a protocol for its synthesis, and touches upon its limitedly explored
biological activities, offering insights for researchers in chemistry, materials science, and drug
development.

Core Properties and Formula

Cl Vat Green 1, also known by its Colour Index number 59825, is a member of the
violanthrone class of dyes. Its chemical identity is well-established, and its key properties are
summarized below.
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Property Value Reference
Molecular Formula C36H2004 [1]
Molecular Weight 516.54 g/mol [1]
Exact Mass 516.1362 u [2]
CAS Number 128-58-5 [2]

Vat Green 1, 16,17-
Dimethoxyviolanthrone, Jade

Common Synonyms o [3114]
Green, Vat Brilliant Green FFB,

Caledon Jade Green

16,17-dimethoxyanthra[9,1,2-

IUPAC Name cde]benzo[rst]pentaphene- [2]
5,10-dione
Appearance Dark green powder

Physicochemical Characteristics

Cl Vat Green 1 is practically insoluble in water, ethanol, chloroform, and toluene.[5] It exhibits
slight solubility in acetone, o-chlorophenol, nitrobenzene, and hot pyridine, and is soluble in hot
1,2,3,4-tetrahydronaphthalene.[5] In concentrated sulfuric acid, it forms a red-purple solution,
from which a green precipitate forms upon dilution.[5]

The dye undergoes a characteristic color change upon reduction, a key feature of vat dyes. In
an alkaline reduction, its leuco form is blue, while in an acidic reduction, the leuco form appears
bright red.[5]

Experimental Protocols
Synthesis of Cl Vat Green 1

The synthesis of Cl Vat Green 1 can be achieved through several methods. One common
pathway involves the methylation of 16,17-dihydroxyviolanthrone. A detailed laboratory-scale
protocol based on described manufacturing methods is provided below.
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Objective: To synthesize CI Vat Green 1 (16,17-dimethoxyviolanthrone) from 16,17-
dihydroxyviolanthrone.

Materials:

16,17-dihydroxyviolanthrone

o Dimethyl sulfate (methylation agent)

o Potassium hydroxide (base)

e Trichlorobenzene (solvent)

e Methanol (for precipitation and washing)
e Deionized water

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
e Heating mantle and magnetic stirrer

o Filtration apparatus

e Drying oven

Procedure:

» Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser,
magnetic stirrer, and nitrogen inlet, add 1.5 parts of 16,17-dihydroxyviolanthrone to 6 parts of
trichlorobenzene.

o Addition of Base: Slowly add a stoichiometric excess of potassium hydroxide to the
suspension while stirring under a nitrogen atmosphere.

o Methylation: Gently heat the mixture to approximately 80-100°C. Add a slight excess of
dimethyl sulfate dropwise to the reaction mixture.
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e Reaction: Maintain the reaction at a reflux temperature for several hours until the reaction is
complete (completion can be monitored by thin-layer chromatography).

» Precipitation: After cooling to room temperature, pour the reaction mixture into a beaker
containing an excess of methanol to precipitate the crude product.

« Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the filter cake
sequentially with methanol and then with deionized water to remove unreacted reagents and
byproducts.

e Drying: Dry the purified product in a vacuum oven at 60-80°C until a constant weight is
achieved.

Potential Biological Activity and Toxicological
Profile

While primarily used as a dye, some research suggests potential biological interactions of ClI
Vat Green 1 that may be of interest to drug development professionals. It has been reported to
react with polymorphonuclear leucocytes, leading to the production of free radicals. This finding
suggests a potential for this molecule to modulate inflammatory responses, although this has
not been extensively studied.

Toxicological data indicates that Cl Vat Green 1 may cause serious eye irritation.[5] Acute
toxicity studies in fish (Pimephales promelas) have shown a high LC50 value, suggesting low

acute aquatic toxicity.[5]

Manufacturing and Application Workflow

The general manufacturing process for Cl Vat Green 1 involves multiple steps starting from
benzanthrone. This workflow is crucial for understanding the synthesis and potential impurities.
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Caption: Manufacturing workflow for CI Vat Green 1.

This guide provides a foundational understanding of Cl Vat Green 1 for scientific and research
applications. Further investigation into its biological activities and potential modifications could
open new avenues for its use beyond the textile industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Molecular weight and formula of Cl Vat green 1].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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